3,5-dihydroxy-1-(4/'-hydroxy-3/',5/'-dimethoxyphenyl)-7-(4/'/'-hydroxy-3/'/'-methoxyphenyl)heptane
3,5-dihydroxy-1-(4/'-hydroxy-3/',5/'-dimethoxyphenyl)-7-(4/'/'-hydroxy-3/'/'-methoxyphenyl)heptane
Brand Name:
Vulcanchem
CAS No.:
145888-84-2
VCID:
VC0124781
InChI:
InChI=1S/C22H30O7/c1-27-19-10-14(6-9-18(19)25)4-7-16(23)13-17(24)8-5-15-11-20(28-2)22(26)21(12-15)29-3/h6,9-12,16-17,23-26H,4-5,7-8,13H2,1-3H3/t16-,17-/m0/s1
SMILES:
COC1=CC(=CC(=C1O)OC)CCC(CC(CCC2=CC(=C(C=C2)O)OC)O)O
Molecular Formula:
C22H30O7
Molecular Weight:
406.5 g/mol
3,5-dihydroxy-1-(4/'-hydroxy-3/',5/'-dimethoxyphenyl)-7-(4/'/'-hydroxy-3/'/'-methoxyphenyl)heptane
CAS No.: 145888-84-2
Main Products
VCID: VC0124781
Molecular Formula: C22H30O7
Molecular Weight: 406.5 g/mol
| CAS No. | 145888-84-2 |
|---|---|
| Product Name | 3,5-dihydroxy-1-(4/'-hydroxy-3/',5/'-dimethoxyphenyl)-7-(4/'/'-hydroxy-3/'/'-methoxyphenyl)heptane |
| Molecular Formula | C22H30O7 |
| Molecular Weight | 406.5 g/mol |
| IUPAC Name | (3S,5S)-1-(4-hydroxy-3,5-dimethoxyphenyl)-7-(4-hydroxy-3-methoxyphenyl)heptane-3,5-diol |
| Standard InChI | InChI=1S/C22H30O7/c1-27-19-10-14(6-9-18(19)25)4-7-16(23)13-17(24)8-5-15-11-20(28-2)22(26)21(12-15)29-3/h6,9-12,16-17,23-26H,4-5,7-8,13H2,1-3H3/t16-,17-/m0/s1 |
| Standard InChIKey | UEKHBUNMFZUBFK-IRXDYDNUSA-N |
| Isomeric SMILES | COC1=CC(=CC(=C1O)OC)CC[C@@H](C[C@H](CCC2=CC(=C(C=C2)O)OC)O)O |
| SMILES | COC1=CC(=CC(=C1O)OC)CCC(CC(CCC2=CC(=C(C=C2)O)OC)O)O |
| Canonical SMILES | COC1=CC(=CC(=C1O)OC)CCC(CC(CCC2=CC(=C(C=C2)O)OC)O)O |
| Synonyms | 3,5-dihydroxy-1-(4'-hydroxy-3',5'-dimethoxyphenyl)-7-(4''-hydroxy-3''-methoxyphenyl)heptane 3,5-dihydroxy-MeODAH |
| PubChem Compound | 126887 |
| Last Modified | Nov 11 2021 |
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